Improper drying processes or poor storage conditions negatively affect the storage period and quality of wolfberries and consequently affect their long-term utilization. As a result, to effectively, fast, and subjectively determine the degree of moisture content of dried wolfberry fruits, this study investigated a rapid nondestructive method for the detection and classification grounded on hyperspectral imaging (HSI). Ten wolfberry’s hyperspectral image sample sets of varying moisture grades were collected using an HSI device within a spectral range of 400.885–1002.193 nm. First-order derivative (FD) with Savitzky–Golay (SG) preprocessing method was selected for data cleaning and a support vector machine (SVM) and sparrow search algorithm–SVM (SSA–SVM) were utilized for the detection of wolfberry moisture gradient content. Also, competitive adaptive reweighted sampling (CARS) was applied to the preprocessed data for wavelength selection to simplify the calibration model, and the characteristic wavelengths were settled as 27. From the result, the SVM model built in the integrated FD–SG smoothing algorithm and CARS showed a 100% training set, and a prediction set accuracy of 84.00%. The SSA improved the conventional SVM classification accuracy, and consequently, the SSA–SVM model provided the best prediction accuracy, improving from 91.66 to 100% at an elapsed time of 1.76 s. The kernel parameter g and penalty factor c were set at 0.1641 and 0.2176, respectively. Conclusively, a combination of HSI technology and the CARS–SSA–SVM model could precisely detect wolfberry moisture gradient content and can be potentially developed for the detection of other related food/fruit in the processing industry. The moisture content of wolfberry has a direct connection with its quality. Dried wolfberry storage time is reduced when it contains a considerable level of moisture content in the fruit either due to improper drying process or bad storage conditions, making the wolfberry more likely to deteriorate quickly in quality. Therefore, limiting its long-term use. Traditional methods for detecting wolfberry moisture focus mostly on attractiveness and rely on the opinions of individuals. These methods are arduous, require a lot of time, and are highly impacted by biased elements. HSI technology, on the other hand, is non-destructive, quick/fast, subjective, reproducible, accurate, and pollution-free. The findings revealed that the HSI technique for wolfberry moisture detection is viable and capable of determining wolfberry moisture gradient content. Hence, could be used in the fruit processing industry for fast and accurate moisture content determination for safe storage, shelf-life extension, and processed products’ quality preservation for long-term utilization.

Planar capacitance detection is a novel non-destructive testing technology. The ill-posed nature of the inverse problem leads to less-than-ideal reconstructed image quality and detection accuracy. This paper proposed a novel quantitative scanning detection method based on the planar double-electrode capacitance sensor to circumvent the adverse effects of the inverse problem. The method established a mathematical model of the size of an anomaly inside the material and the length of the abrupt interval of the capacitance curve. Using finite element simulation and experiment, the optimal range of the distance between the sensor and the measured object and scanning step were then identified. The double-layer composite materials were used as the samples to measure the hole anomaly in its inner layer. The relative error is less than 1.4%, better than the imaging detection method. The rationality of the simulation conclusion and the correctness of the mathematical model are verified by experiments.

In this paper, magnetic Barkhausen noise (MBN) and tangential magnetic field (TMF) are employed to quantitatively predict the hardness of bearing steel GCr15. In order to solve the problems that MBN and TMF signals are susceptible to electromagnetic interference (EMI) and sensor vibration during the inspection process, which lead to the decrease of the hardness prediction accuracy, a feature-based abnormal signal elimination algorithm is proposed. The features of MBN and TMF signals are used to determine whether the signals are affected by EMI or sensor vibration. To verify the effectiveness of the algorithm, the multiple linear regression (MLR) and multilayer perceptron (MLP) hardness prediction model are developed based on MBN and TMF features. After removing abnormal signals, the hardness prediction error of MLR model is reduced from 21.39 to 1.25% and the hardness prediction error of MLP model is reduced from 7.75 to 0.13%.

The ultrasonic echo technique is frequently used in non-destructive testing (NDT) of concrete structures for thickness measurements, geometry determinations as well as localization of built-in components. To improve ultrasonic imaging of complex structures in concrete, we transferred a geophysical imaging technique, the reverse time migration (RTM), to NDT in civil engineering. In contrast to the conventionally used synthetic aperture focusing technique (SAFT) algorithms, RTM is a wavefield continuation method in time and uses the full wave equation. Thus, RTM can handle complicated wave propagations in any direction without dip limitation. In this paper, we focused on the application and evaluation of a two-dimensional (2D) elastic RTM algorithm considering compressional waves, vertically polarized shear waves, and Rayleigh waves. We tested the elastic RTM routine on synthetic ultrasonic echo data generated with a 2D concrete model consisting of several steps and circular air inclusions. As these complex structures can often be found in real-world NDT use cases, their imaging is especially important. By using elastic RTM, we were able to clearly reproduce vertical reflectors and lower edges of circular air voids inside our numerical concrete model. Such structures cannot be imaged with conventional SAFT algorithms. Furthermore, the used elastic RTM approach also yielded a better reconstruction of a horizontal reflector and upper boundaries of circular air inclusions. Our encouraging results demonstrate that elastic RTM has the potential to significantly improve the imaging of complex concrete structures and, thus, is a step forward for detailed, high-quality ultrasonic NDT in civil engineering.

In this paper, we proposed an advanced ultrasound imaging technique for enhancing the resolution and reducing the imaging processing time by phased array excitement to create beamforming at virtual source positions. In the conventional full matrix capture (FMC) technique, a single element is used for excitation, limiting the transmitted energy and hence reducing the single-to-noise Ratio (SNR) of the received A-scans. The total focusing method (TFM) is implemented on the vast data volume of the received FMC signals to generate virtually focused imaging, requiring high processing time. Therefore, we have introduced two different scanning techniques to increase transmitted energy by exciting the group of the element to form the virtual source below the transducer: (1) virtual array source aperture (VASA) method consists of multiple virtual sources placed below the center of an active aperture with a fixed focal distance. (2) arbitrary virtual array source aperture (AVASA) method consists of multiple virtual sources located randomly below the active aperture. The ultrasound beam is sequentially excited on each virtual source with predefined delay law. While reception, all the transducers are used to form the FMC. The image generation process is similar to the FMC–TFM method. To demonstrate the imaging capabilities of the proposed techniques, we have performed experimentation on two sets of defective specimens with (a) side-drilled holes (SDHs) and (b) cracks. Experimental results quantitatively compared with conventional FMC–TFM, the proposed method improves the SNR by 35% and reduces computation time by 8 times.

A non-functional printed circuit board assembly was developed using ULTIboard and a simple computational transport model was created for use with the Monte Carlo software MCNP. EBT3 film radiography was used to compare with Monte Carlo simulation to validate the board representation. The computational transport model was then revised to include connection pins, solder balls, highly attenuating internal structures, and copper trace distribution. Results from the revised model were compared to the EBT3 films to observe improvements to dose profiles. It was found that this method was useful in verifying the placement of components, as the dose profiles were observed to follow the same trends. The experiment was then repeated using XRQA2 films to achieve the same level of contrast with 1% the dose of EBT3 films. It was found that high contrast may be achieved using these films to identify major issues with the model geometry, at a cost of dose profile accuracy. A second validation method was applied to the model using 37 CaF\(_2\) thermoluminescent dosimeters (TLDs). TLD measurements were compared with the simplified and complex transport models to identify the features that have the greatest impact on simulation accuracy. The TLD calibration to CaF\(_2\) was found to be accurate within 5.6%, while calibration to dose in Si was found to be accurate within 4.7%. It was observed that the accurate representation of solder balls and proper modeling of highly attenuating internal structures had the greatest impact on simulation accuracy.

The development of novel non-invasive diagnostic methods to support artwork conservation is an important aspect for preserving human culture. For many years the restoration work has been assisted by various technologies with digital imaging systems playing an important role. An important request is the use of non-invasive diagnostic tools that allow the detection of defects and a comparison between their state before and after consolidation treatments. Among these, infrared thermography is a well-known non-invasive and contact-less imaging method that can enable low-cost in situ analysis. This work investigates the feasibility of an innovative active thermography approach based on the calculation of thermal recovery maps to detect detachments in wall painting. Its capabilities are tested on a work of art datable in the XVIII century by making measurements in situ before and after a consolidation work. The results achieved show how this analysis can significantly support the restoration works in the detection of critical/defective areas and for a pre-post restoration comparison of the artwork.

Rupture disc is widely used in pressure vessels. To prevent catastrophic overpressure in pressure vessels, it is vital to replace the rupture disc before its premature failure. This paper presents a systematic and comprehensive study of EMI-based rupture disc monitoring. A PZT actuator-driven one-degree-of-freedom spring-mass-damper model was established, and the analytical result shows that the EMI is determined by the local stiffness of the coupled structures. Since the stiffness of a clamped rupture disc is mainly controlled by its inner pressure, the operating conditions can therefore be estimated by measuring the impedance signal. To verify this finding, a numerical model is built and the simulation result shows that as the pressure increases, the resonant frequencies of the impedance signals decrease gradually. Conventional simple domed rupture discs were tested for validation experiments. Three replacement matrices (RMs) were proposed and compared based on the root mean square deviation (RMRMSD), mean absolute percentage deviation (RMMAPD), and correlation coefficient deviation (RMCCD). The optimum rupture disc update time can be determined by the calculation of the RMMAPD. In addition, the influences of temperature variation on EMI signals were investigated and a temperature compensation method was proposed. Experimental results demonstrated that EMI-based rupture disc monitoring is an effective method of preventing the occurrence of catastrophic overpressure accidents in pressure vessels.

Eddy current testing (ECT) have been widely applied for electromagnetic parameters measurement and structural health monitoring due to the advantages of non-contact and high sensitivity. However, lift-off variation affects the measurement accuracy of ECT. In this paper, a novel strategy to handle this issue has been proposed for conductivity measurement of non-magnetic materials. First of all, a simplified analytical solution is derived from classical Dodd-Deeds analytical solution. According to the simplified analytical solution, the conductivity of sample is proved to be proportional to reciprocal of the crossover frequency with phase equaling to \({{ - 3\pi } \mathord{\left/ {\vphantom {{ - 3\pi } 4}} \right. \kern-0pt} 4}\). Hence, the conductivity of samples can be estimated based on the characteristics. Furthermore, compared with magnitude signal of ECT, the phase feature is demonstrated minimally affected by lift-off variation from aspects of theoretical derivation. Meanwhile, we have also analyzed the relationship between size of coil and lift-off suppression capability of phase measurement through simplified analytical solution. Specifically, as coil size increases, the influence of lift-off fluctuations can be ignored on phase measurement in ECT. In order to verify the prosed strategy, the experiments involving samples with different conductivities and coils with different sizes have been carried out. The results indicate the proposed method can achieve high precise conductivity measurement and suppress the interference caused by lift-off to some extent.

In this paper, an iterative quadrature demodulation algorithm is proposed to process the detected voltage induced in the differential triple coils from online rail inspection at a speed from 30 to 300 km/h. Considering that the average filter has the advantage of simplicity and high suppression in the zero-point frequency, this paper theoretically discusses the moving average filter, the linear accumulative average, and the weighted average filter (WAF) inside the quadrature demodulation algorithm. It is obtained that the WAF as a low-pass filter (LPF) can improve the demodulation’s accuracy and reduce computational cost. Also, numerical simulation is carried out to analyze the effects of the weighted average coefficients on demodulation compared with other LPFs. Finally, the experimental platform for high-speed rail inspection is carried out to verify the feasibility of the proposed demodulation algorithm up to 300 km/h. By processing experimental data, it is demonstrated that the iterative quadrature demodulation algorithm has better performance in both accuracy and response at a high speed of over 300 km/h.